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GSK6853 Chemical Probe Profile

GSK6853 is a selective benzimidazolone-based inhibitor discovered by the SGC to target the bromodomains
of the BRPF (BRomodomain and PHD Finger containing) family of proteins (BRPF1/2/3) [1] [2]. As a
scaffolding protein, BRPF1 assembles MOZ/MORF histone acetyltransferase (HAT) complexes, which play

crucial roles in transcription, DNA repair, and recombination [1].

The quantitative profile of GSK6853 is summarized in the table below.

Property Value Assay Method
BRPF1 Bromodomain Potency (KD) 0.3nM BROMOscan [1]
BRPF1 Bromodomain Potency (IC50) 8 nM TR-FRET assay [1]
Cellular Target Engagement (IC50) 20 nM NanoBRET [1]
Selectivity (vs. 48 other bromodomains) >1,600-fold BROMOscan panel [1]
Recommended Cellular Assay Concentration <1uM Cell-based assays [1]
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Detailed NanoBRET Target Engagement Assay Protocol

The NanoBRET assay is a powerful method to confirm that GSK6853 engages with its intended target,

BRPF1, in a live cellular environment [1].

Experimental Workflow

The diagram below illustrates the key components and workflow of the NanoBRET target engagement assay.
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Key Reagents and Constructs

e NanoLuc BRET tracer: A fusion protein of histone H3.3 with NanoLuc luciferase [1].

¢ BRPF1 construct: The isolated bromodomain of BRPF1B, tagged with a nuclear localization signal
(NLS) and HaloTag [1].

¢ HaloTag substrate: A cell-permeable fluorescent ligand that binds to the HaloTag on the BRPF1
construct.

e Test compound: GSK6853 and its negative control, GSK9311 [1].

Procedure Overview
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e Cell Culture & Transfection: Seed appropriate cells (e.g., HEK293) in a multi-well plate. Co-
transfect with the plasmids encoding the NanoLuc-H3.3 and HaloTag-BRPF1B-NLS constructs.

e Compound Treatment: Treat cells with a dose-response range of GSK6853 (e.g., from low nM to 1
pUM) and the negative control GSK9311. Include a DMSO-only vehicle control.

¢ Incubation & Substrate Addition: After a suitable incubation period, add the HaloTag substrate and
the NanoLuc substrate to the cells.

¢ Signal Detection: Measure the emission intensities at both the donor (~450 nm) and acceptor (~610
nm) wavelengths using a compatible plate reader.

¢ Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission). Normalize the data,
with the vehicle control as 0% inhibition and a baseline control as 100% inhibition. Plot the dose-
response curve and calculate the IC50 value, which represents the concentration of GSK6853
required to displace 50% of the BRPF1 protein from the histone substrate [1].

Mechanism of Action & Downstream Applications

Beyond confirming direct target engagement, GSK6853 has been used in functional cellular assays to

elucidate its mechanism of action, particularly in cancer models.

Recent research in non-small cell lung cancer (NSCLC) cell lines (A549 and H1975) demonstrates that
GSK6853 inhibits cell proliferation and induces GO0/G1 cell cycle arrest and apoptosis [3] [4].
Transcriptomic and protein analysis revealed that this effect is mediated through the suppression of the
JAK2/STAT3 signaling pathway, leading to the downregulation of the critical cell cycle gene CCNA2
(Cyclin A2) [3] [4]. The signaling pathway is depicted below.
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Key Practical Considerations

¢ Use the Recommended Concentration: To minimize off-target effects in cell-based assays, do not

exceed a concentration of 1 uM [1].
¢ Include a Negative Control: Always use the designated negative control compound, GSK9311, to

distinguish BRPF1-specific effects from non-specific or background activity [1].
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¢ Understand the Isoforms: Be aware that two BRPF1 isoforms (A and B) exist. The BRPF1B isoform
was used in the NanoBRET assay. Isoform A has a residue insertion that prevents binding to
acetylated histones [1].

¢ Corroborate with Functional Assays: The cellular efficacy of GSK6853 can be validated using
standard assays like CCK-8 for cell viability, colony formation for long-term proliferation, and flow
cytometry for cell cycle and apoptosis analysis [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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